Cas no 59976-12-4 (1,3-Propanediol, 2,2-bis[(2,4,6-tribromophenoxy)methyl]-)

1,3-Propanediol, 2,2-bis[(2,4,6-tribromophenoxy)methyl]- structure
59976-12-4 structure
Product Name:1,3-Propanediol, 2,2-bis[(2,4,6-tribromophenoxy)methyl]-
CAS No:59976-12-4
MF:C17H14Br6O4
MW:761.714661121368
CID:1617928
Update Time:2024-09-13

1,3-Propanediol, 2,2-bis[(2,4,6-tribromophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2,2-bis[(2,4,6-tribromophenoxy)methyl]-
    • Inchi: 1S/C17H14Br6O4/c18-9-1-11(20)15(12(21)2-9)26-7-17(5-24,6-25)8-27-16-13(22)3-10(19)4-14(16)23/h1-4,24-25H,5-8H2
    • InChI Key: BHDSTKOBYRZUJW-UHFFFAOYSA-N
    • SMILES: C(O)C(COC1=C(Br)C=C(Br)C=C1Br)(COC1=C(Br)C=C(Br)C=C1Br)CO

Computed Properties

  • Exact Mass: 755.59902

Experimental Properties

  • Density: 2.240±0.06 g/cm3(Predicted)
  • Boiling Point: 671.6±50.0 °C(Predicted)
  • PSA: 58.92
  • pka: 13.57±0.10(Predicted)
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